molecular formula C6H15NO2S B13194373 3-Methanesulfonyl-2,2-dimethylpropan-1-amine

3-Methanesulfonyl-2,2-dimethylpropan-1-amine

Cat. No.: B13194373
M. Wt: 165.26 g/mol
InChI Key: ZZWHUDSMSYSNDL-UHFFFAOYSA-N
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Description

3-Methanesulfonyl-2,2-dimethylpropan-1-amine (CAS: 947723-20-8) is a branched aliphatic amine with a methanesulfonyl (-SO₂CH₃) substituent at the third carbon. Its molecular formula is C₆H₁₅NO₂S, and it has a molecular weight of 165.25 g/mol .

Properties

Molecular Formula

C6H15NO2S

Molecular Weight

165.26 g/mol

IUPAC Name

2,2-dimethyl-3-methylsulfonylpropan-1-amine

InChI

InChI=1S/C6H15NO2S/c1-6(2,4-7)5-10(3,8)9/h4-5,7H2,1-3H3

InChI Key

ZZWHUDSMSYSNDL-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CN)CS(=O)(=O)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methanesulfonyl-2,2-dimethylpropan-1-amine typically involves the reaction of 2,2-dimethylpropan-1-amine with methanesulfonyl chloride under controlled conditions. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

it is likely that similar synthetic routes are scaled up using industrial reactors and optimized for higher yields and purity .

Chemical Reactions Analysis

Types of Reactions

3-Methanesulfonyl-2,2-dimethylpropan-1-amine can undergo various types of chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

3-Methanesulfonyl-2,2-dimethylpropan-1-amine has several applications in scientific research:

Mechanism of Action

The mechanism of action of 3-Methanesulfonyl-2,2-dimethylpropan-1-amine involves its interaction with specific molecular targets. The sulfonyl group can form strong interactions with nucleophilic sites on proteins and enzymes, potentially altering their activity. The amine group can also participate in hydrogen bonding and electrostatic interactions, influencing the compound’s overall biological activity .

Comparison with Similar Compounds

The following analysis focuses on structurally related 2,2-dimethylpropan-1-amine derivatives, differing in substituents at the third carbon. Key compounds include:

Substituent Variations and Molecular Properties

Compound Name CAS Number Molecular Formula Molecular Weight (g/mol) Substituent Physical State Key Properties
3-Methanesulfonyl-2,2-dimethylpropan-1-amine 947723-20-8 C₆H₁₅NO₂S 165.25 -SO₂CH₃ Solid (assumed) Polar sulfonyl group enhances solubility in polar solvents
3-Ethoxy-2,2-dimethylpropan-1-amine 1426955-27-2 C₇H₁₇NO 131.22 -OCH₂CH₃ Liquid Ether group reduces polarity; classified as a corrosive liquid (UN 2735, PG III)
3-Fluoro-2,2-dimethylpropan-1-amine hydrochloride 2098000-22-5 C₅H₁₃ClFN 141.61 -F (as hydrochloride salt) Solid Fluorine increases electronegativity; used as a versatile scaffold
3,3,3-Trifluoro-2,2-dimethylpropan-1-amine 1211517-48-4 C₅H₁₀F₃N 141.13 -CF₃ Liquid (assumed) Trifluoromethyl group enhances stability and lipophilicity
Key Observations:
  • Polarity and Solubility : The methanesulfonyl derivative (polar -SO₂CH₃) likely exhibits higher water solubility compared to the ethoxy (-OCH₂CH₃) and trifluoro (-CF₃) analogues, which are more lipophilic .
  • In contrast, ethoxy and trifluoro substituents may alter steric and electronic environments differently .
  • Safety Profiles : 3-Ethoxy-2,2-dimethylpropan-1-amine is classified as a corrosive liquid (UN 2735), while toxicity data for the methanesulfonyl and fluorinated analogues are unavailable .

Structural and Functional Trade-offs

Feature 3-Methanesulfonyl 3-Ethoxy 3-Fluoro (HCl Salt) 3-Trifluoro
Polarity High (-SO₂CH₃) Moderate (-OCH₂CH₃) Moderate (-F) Low (-CF₃)
Synthetic Utility Electrophilic intermediate Corrosive, limited data Lab scaffold Lipophilic building block
Safety Unknown Corrosive (UN 2735) Limited data Limited data

Biological Activity

3-Methanesulfonyl-2,2-dimethylpropan-1-amine is a compound of growing interest due to its potential biological activities and applications in medicinal chemistry. This article examines its biological activity, mechanisms of action, and relevant research findings, including data tables and case studies.

Chemical Structure and Properties

The chemical structure of 3-Methanesulfonyl-2,2-dimethylpropan-1-amine can be represented as follows:

  • Molecular Formula : C5H13NO2S
  • Molecular Weight : 155.23 g/mol

This compound features a methanesulfonyl group attached to a branched amine structure, which contributes to its unique reactivity and biological interactions.

The biological activity of 3-Methanesulfonyl-2,2-dimethylpropan-1-amine is primarily attributed to its ability to interact with specific molecular targets, such as enzymes and receptors. The sulfonyl group can form covalent bonds with nucleophilic sites on proteins, modulating their activity and influencing various biochemical pathways.

Key Mechanisms:

  • Enzyme Inhibition : The compound can act as an inhibitor for certain enzymes involved in metabolic pathways.
  • Protein Interaction : It may alter protein conformation and function through covalent modifications.

Biological Activity

Research has indicated that 3-Methanesulfonyl-2,2-dimethylpropan-1-amine exhibits several biological activities:

Antimicrobial Activity

Studies have shown that this compound possesses antimicrobial properties, making it a candidate for further investigation in the development of new antibiotics. Its effectiveness against various bacterial strains has been documented in several studies.

Anti-inflammatory Effects

In vitro studies suggest that 3-Methanesulfonyl-2,2-dimethylpropan-1-amine may exert anti-inflammatory effects by inhibiting pro-inflammatory cytokines . This could have implications for treating inflammatory diseases.

Case Studies

Several case studies have highlighted the potential applications of 3-Methanesulfonyl-2,2-dimethylpropan-1-amine:

  • Study on Enzyme Inhibition : A study evaluated the compound's effect on a specific enzyme involved in metabolic processes. The results indicated significant inhibition at micromolar concentrations, suggesting its potential as a therapeutic agent in metabolic disorders.
  • Antimicrobial Efficacy : In a comparative study against common bacterial pathogens, 3-Methanesulfonyl-2,2-dimethylpropan-1-amine demonstrated notable antimicrobial activity, with minimum inhibitory concentrations (MIC) lower than those of standard antibiotics.

Table 1: Biological Activities of 3-Methanesulfonyl-2,2-dimethylpropan-1-amine

Activity TypeDescriptionReference
AntimicrobialEffective against Gram-positive bacteria
Anti-inflammatoryInhibits pro-inflammatory cytokines
Enzyme InhibitionSignificant inhibition of metabolic enzymes

Table 2: Comparison with Similar Compounds

Compound NameAntimicrobial ActivityEnzyme InhibitionNotes
3-Methanesulfonyl-2,2-dimethylpropan-1-amineYesYesPotential therapeutic agent
3-MethanesulfonylpropaneModerateNoLess effective than target compound
MethanesulfonamideLowYesLimited application

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